Cas no 885954-10-9 (2-(3-CYANOPHENYL)PIPERAZINE)

• Product Name: 2-(3-CYANOPHENYL)PIPERAZINE
• CAS No: 885954-10-9
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD04038579
• CID: 5226529
• Update Time: 2026-03-07

2-(3-CYANOPHENYL)PIPERAZINE Chemical and Physical Properties

Names and Identifiers

• 3-PIPERAZIN-2-YL-BENZONITRILE
• 2-(3-CYANOPHENYL)PIPERAZINE
• Benzonitrile, 3-(2-piperazinyl)-

• MDL： MFCD04038579
• Inchi： 1S/C11H13N3/c12-7-9-2-1-3-10(6-9)11-8-13-4-5-14-11/h1-3,6,11,13-14H,4-5,8H2
• InChI Key： KHXZURZSJYQZTH-UHFFFAOYSA-N
• SMILES： C1NCC(C2C=C(C#N)C=CC=2)NC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(3-CYANOPHENYL)PIPERAZINE

Comprehensive Overview of 2-(3-Cyanophenyl)piperazine (CAS No. 885954-10-9): Properties, Applications, and Research Insights

2-(3-Cyanophenyl)piperazine, identified by its CAS number 885954-10-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the piperazine derivatives family, known for their versatile applications in drug discovery and material science. The presence of a cyano group (-CN) at the 3-position of the phenyl ring enhances its reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "2-(3-Cyanophenyl)piperazine synthesis", "CAS 885954-10-9 applications", and "piperazine derivatives in medicine", reflecting its relevance in modern science.

The molecular structure of 2-(3-Cyanophenyl)piperazine combines a piperazine core with a phenyl ring substituted by a cyano group. This configuration contributes to its unique physicochemical properties, such as moderate solubility in polar solvents and stability under standard laboratory conditions. Recent studies highlight its potential as a building block for central nervous system (CNS) drug candidates, particularly in targeting neurotransmitter receptors. Keywords like "CNS drug intermediates" and "neuropharmacology piperazines" align with growing interest in mental health therapeutics, a trending topic in 2024.

In synthetic chemistry, CAS 885954-10-9 serves as a precursor for constructing more complex heterocyclic systems. Its cyano group offers a handle for further functionalization through reactions like hydrolysis, reduction, or nucleophilic addition. This adaptability makes it a favorite among chemists exploring "click chemistry applications" or "multi-step organic synthesis"—terms frequently queried in academic databases. Notably, the compound's role in high-throughput screening libraries underscores its importance in accelerating drug discovery pipelines.

From an industrial perspective, 2-(3-Cyanophenyl)piperazine finds utility in optimizing catalytic processes and designing advanced materials. Its electron-withdrawing cyano group influences reaction kinetics, a subject explored in searches for "electronic effects in organic synthesis". Environmental considerations also drive interest in "green chemistry approaches" for producing such intermediates, reflecting broader sustainability trends. Analytical techniques like HPLC purification and NMR characterization are commonly associated with this compound, as evidenced by search patterns in scientific literature.

Ongoing research investigates the structure-activity relationships (SAR) of piperazine-based compounds, with 885954-10-9 serving as a reference scaffold. Computational chemists frequently model its interactions with biological targets, tying into popular queries about "molecular docking studies" and "in silico drug design". The compound's balanced lipophilicity, calculated logP values (~2.1), positions it favorably for blood-brain barrier permeability studies—an area of intense focus in neurodegenerative disease research.

Quality control protocols for 2-(3-Cyanophenyl)piperazine emphasize stringent spectroscopic validation (IR, MS) and chromatographic purity assessments (>98%). These standards address frequent concerns about "batch-to-batch consistency" in fine chemical production. Storage recommendations typically suggest inert atmospheres and low temperatures to preserve the cyano group's integrity, a detail often sought by laboratory technicians managing chemical inventories.

Emerging applications include exploring this compound's role in fluorescent probes and metal-organic frameworks (MOFs), connecting to cutting-edge searches for "smart materials design". Its thermal stability (decomposition >250°C) makes it suitable for high-temperature reactions, while its crystalline form facilitates X-ray diffraction analysis—another frequently researched technique. Patent analyses reveal incremental innovations around piperazine derivatives, with CAS 885954-10-9 appearing in several biopharmaceutical patents filed between 2020-2024.

For researchers sourcing this compound, understanding scalable synthesis routes remains paramount. Recent publications describe improved yields via Buchwald-Hartwig coupling or microwave-assisted synthesis—methods dominating search trends in "process chemistry optimization". Safety data sheets emphasize standard organic lab precautions, avoiding classification concerns while ensuring proper handling. The compound's European Inventory of Existing Commercial Chemical Substances (EC) listing further validates its established commercial status.

In conclusion, 2-(3-Cyanophenyl)piperazine (885954-10-9) exemplifies how targeted molecular modifications unlock diverse scientific possibilities. Its intersection with drug development, material science, and analytical chemistry ensures continued relevance. As artificial intelligence transforms chemical research ("AI-assisted molecular design" being a top 2024 search phrase), this compound's well-documented properties position it as a benchmark for machine learning datasets in organic chemistry.